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Compound of Interest

Compound Name: Allyl acetate

Cat. No.: B165787

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and key
physicochemical properties of allyl acetate. It includes a detailed experimental protocol for the
determination of its molecular weight using Gas Chromatography-Mass Spectrometry (GC-MS)
and outlines its industrial synthesis pathway.

Physicochemical Properties of Allyl Acetate

Allyl acetate is an organic compound with the chemical formula C5H802.[1][2][3] It is the
acetate ester of allyl alcohol and presents as a colorless liquid.[1] The quantitative properties of
allyl acetate are summarized in the table below.
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Property Value Source
Molecular Weight 100.12 g/mol [4151e6l17181el
Chemical Formula C5H802 [11[2][3]

CAS Number 591-87-7 [1][21[5][6]
Density 0.928 g/cm3 at 25 °C [1107]

Boiling Point 103-104 °C [11[7]
Appearance Colorless liquid [1]

Solubility in water

Slightly soluble

[1]

Refractive Index

n20/D 1.404

[7]

Flash Point

11 °C (closed cup)

[5]

Experimental Protocol: Determination of Molecular
Weight by Gas Chromatography-Mass Spectrometry
(GC-MS)

The molecular weight of allyl acetate can be accurately determined using Gas

Chromatography-Mass Spectrometry (GC-MS), a hyphenated technique that separates

chemical mixtures and identifies the components at a molecular level.

Objective: To determine the molecular weight of a pure sample of allyl acetate.

Materials:

Allyl acetate sample

Volatile solvent (e.g., dichloromethane or ethyl acetate)

Microsyringe

GC-MS instrument equipped with a suitable capillary column (e.g., non-polar) and an

electron ionization (El) source.
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Methodology:
e Sample Preparation:

o Prepare a dilute solution of allyl acetate in a volatile solvent. A typical concentration is
around 10 pg/mL.

o Ensure the sample is free of particulates by filtration if necessary.

o Transfer the prepared sample into a 1.5 mL glass autosampler vial.
e Instrument Setup (Example Parameters):

o Gas Chromatograph (GC):

» |njection Mode: Split/splitless injection. For dilute samples, splitless mode is preferable
to maximize the amount of analyte reaching the column.

» |njector Temperature: Set to a temperature higher than the boiling point of allyl acetate,
typically around 200-250°C.

» Carrier Gas: Helium is the most commonly used carrier gas for GC-MS.[7]
= Oven Temperature Program:

= Initial temperature: 40-60°C, hold for 2-5 minutes.

= Ramp: Increase the temperature to 200-250°C at a rate of 5-10°C/min.

» Final hold: Maintain the final temperature for 2-5 minutes to ensure all compounds
have eluted.

o Mass Spectrometer (MS):
» |onization Mode: Electron lonization (EI) is a standard technique for GC-MS.

» Electron Energy: 70 eV is the standard electron energy to generate reproducible mass
spectra.[7][8]
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» Mass Range: Set the scan range from m/z 35 to 350 to cover the expected molecular
ion and its fragments.

» |on Source Temperature: Typically set around 230°C.

» Transfer Line Temperature: Should be high enough to prevent condensation, for
example, 290°C.

e Analysis:

[e]

Inject a small volume (e.g., 1 pL) of the prepared sample into the GC-MS system.

o The gas chromatograph will separate the allyl acetate from the solvent and any impurities
based on their volatility and interaction with the column'’s stationary phase.

o As allyl acetate elutes from the column, it enters the mass spectrometer.

o In the ion source, allyl acetate molecules are bombarded with electrons, leading to the
formation of a molecular ion (M+) and various fragment ions.

o The mass analyzer separates these ions based on their mass-to-charge ratio (m/z).
o The detector records the abundance of each ion.
o Data Interpretation:

o The primary piece of data for molecular weight determination is the mass spectrum
obtained for the chromatographic peak corresponding to allyl acetate.

o Identify the molecular ion peak (M+). For allyl acetate (C5H802), this peak will appear at
an m/z value corresponding to its molecular weight, which is approximately 100.

o The mass spectrum of allyl acetate will also show characteristic fragment ions, with a
base peak often appearing at m/z 43.

Industrial Synthesis of Allyl Acetate
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Allyl acetate is produced industrially primarily through the gas-phase reaction of propene with
acetic acid and oxygen, utilizing a palladium catalyst. This method is advantageous due to the
low cost of propene. The overall chemical reaction is:

C3H6 + CH3COOH + % 02 - CH2=CHCH20COCH3 + H20

The following diagram illustrates the workflow of this industrial process.
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Caption: Industrial production workflow for Allyl Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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